Cas no 303091-93-2 (1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 303091-93-2
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• MDL: MFCD02675279
• CID: 3933723
• PubChem ID: 1224085
• Update Time: 2025-06-14

1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]-
• 2-(4-(2-PYRIDYL)PIPERAZINYL)-N-(4-(TRIFLUOROMETHOXY)PHENYL)ETHANAMIDE
• 2-[4-(2-PYRIDINYL)PIPERAZINO]-N-[4-(TRIFLUOROMETHOXY)PHENYL]ACETAMIDE
• 2-[4-(pyridin-2-yl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS005106113
• 303091-93-2
• CHEMBL1904072
• JS-1884
• SMR000550442
• HMS2855F08
• 2-(4-pyridin-2-ylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• SCHEMBL4009620
• MLS001165764
• 2-[4-(2-pyridinyl)-1-piperazinyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• MFCD02675279
• DMA09193

• MDL： MFCD02675279
• Inchi： 1S/C18H19F3N4O2/c19-18(20,21)27-15-6-4-14(5-7-15)23-17(26)13-24-9-11-25(12-10-24)16-3-1-2-8-22-16/h1-8H,9-13H2,(H,23,26)
• InChI Key： NZKNKSMXZMNRES-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1CCN(C2C=CC=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 380.14601035Da
• Monoisotopic Mass: 380.14601035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.7Ų

Additional information on 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]-

Comprehensive Overview of 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- (CAS No. 303091-93-2)

The compound 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- (CAS No. 303091-93-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a pyridinyl group and a trifluoromethoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for high-purity chemical intermediates like 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- has surged due to advancements in precision medicine and personalized therapeutics. This compound's ability to modulate specific biological pathways has made it a subject of interest in AI-driven drug design and computational chemistry. Many users searching for this compound often inquire about its synthetic routes, solubility profiles, and stability under various conditions, reflecting the growing need for detailed technical data in the scientific community.

From a structural perspective, the presence of the trifluoromethoxy group in 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- enhances its lipophilicity and metabolic stability, which are critical factors in drug bioavailability. This attribute aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties. Additionally, the pyridinyl moiety contributes to its potential as a ligand for receptor binding, making it a candidate for studies involving G-protein-coupled receptors (GPCRs) and enzyme inhibition.

The synthesis of 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for scalability and yield efficiency, addressing common challenges in industrial-scale production. Users frequently search for alternative synthetic methods or green chemistry approaches to reduce environmental impact, highlighting the intersection of sustainability and chemical innovation.

In the context of biomedical research, 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- has been explored for its potential role in neuroprotective therapies and immune modulation. Recent studies suggest its relevance in addressing neurodegenerative conditions, such as Alzheimer's disease and Parkinson's disease, due to its ability to cross the blood-brain barrier (BBB). These findings resonate with the public's growing interest in brain health and aging-related research.

Quality control and analytical characterization are paramount when working with 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]-. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and structural integrity. Researchers and manufacturers alike prioritize these metrics to meet regulatory standards and clinical trial requirements.

Looking ahead, the versatility of 1-Piperazineacetamide, 4-(2-pyridinyl)-N-[4-(trifluoromethoxy)phenyl]- positions it as a key player in the development of next-generation therapeutics. Its integration into combinatorial chemistry libraries and high-throughput screening (HTS) platforms underscores its potential to uncover novel drug candidates. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in life sciences and pharmaceutical engineering.